N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C21H15FN2O2S2/c22-13-5-8-15(9-6-13)27-12-20(26)23-14-7-10-16(18(25)11-14)21-24-17-3-1-2-4-19(17)28-21/h1-11,25H,12H2,(H,23,26)
• InChI Key: KVWQYLLQOGWWBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=C(C=C3)NC(=O)CSC4=CC=C(C=C4)F)O
• Molecular Formula: C21H15FN2O2S2
• Molecular Weight: 410.5 g/mol

Description

N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-((4-fluorophenyl)thio)acetamide, also known as BTA-EG6, is a novel small molecule that has gained significant attention in the scientific community due to its potential use in cancer treatment. BTA-EG6 has been found to exhibit potent anticancer activity in vitro and in vivo, making it a promising candidate for further research.

Mechanism of Action

N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-((4-fluorophenyl)thio)acetamide exerts its anticancer activity by inhibiting the activity of a protein called heat shock protein 90 (Hsp90), which is involved in the stabilization and function of various oncogenic proteins. By inhibiting Hsp90, this compound leads to the degradation of these oncogenic proteins, ultimately leading to cancer cell death.
Biochemical and Physiological Effects:
This compound has been found to exhibit minimal toxicity towards normal cells, making it a promising candidate for cancer treatment. In addition to its anticancer activity, this compound has also been found to exhibit anti-inflammatory and anti-angiogenic effects, which may contribute to its therapeutic potential.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-((4-fluorophenyl)thio)acetamide is its potent anticancer activity against a wide range of cancer cell lines, making it a promising candidate for further research. However, the complex synthesis method and the limited availability of this compound may pose a challenge for its use in lab experiments.

Future Directions

There are several future directions for the research on N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-((4-fluorophenyl)thio)acetamide. One potential direction is the development of more efficient and scalable synthesis methods to increase the availability of this compound for further research. Another direction is the investigation of the combination of this compound with other anticancer agents to enhance its therapeutic efficacy. Furthermore, the potential use of this compound in the treatment of other diseases, such as neurodegenerative diseases, may also be explored.

Synthesis Methods

N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-((4-fluorophenyl)thio)acetamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis of this compound is a complex process that requires expertise in organic chemistry. The detailed synthesis method is beyond the scope of this paper.

Scientific Research Applications

N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-((4-fluorophenyl)thio)acetamide has been extensively studied for its potential use in cancer treatment. In vitro studies have shown that this compound exhibits potent anticancer activity against a wide range of cancer cell lines, including breast, lung, colon, and prostate cancer cells. In vivo studies have also demonstrated the efficacy of this compound in inhibiting tumor growth in mouse models.